
A Technical Guide to Neutral Violet for Staining
Acidic Cellular Components

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Neutral Violet

CAS No.: 3562-46-7

Cat. No.: B1615927

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the application of Neutral Violet, a cationic

triphenylmethane dye also known as Crystal Violet or Gentian Violet, for the staining and

quantification of acidic cellular components. This guide provides a comprehensive overview of

the dye's chemical properties, mechanism of action, experimental protocols, and data

interpretation for the analysis of structures rich in nucleic acids and acidic proteins.

Introduction to Neutral Violet
Neutral Violet is a basic dye that carries a positive charge at physiological pH. This property

dictates its high affinity for negatively charged (acidic) macromolecules within the cell. The

primary targets for Neutral Violet staining are nucleic acids (DNA and RNA) due to their

phosphate backbones, as well as acidic proteins and the contents of acidic organelles such as

lysosomes.[1][2] Its ability to bind to these components makes it a valuable tool for various

applications, from simple cell counting and viability assays to more complex analyses of cellular

structures.[1]
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Physicochemical and Staining Properties
The utility of Neutral Violet in cellular staining is governed by its chemical structure and

spectral characteristics.

Property Value Reference

Synonyms
Crystal Violet, Gentian Violet,

Basic Violet 3
[1]

Molecular Formula C₂₅H₃₀ClN₃ [3]

Molar Mass 407.98 g/mol [3]

Absorption Maximum (λmax) 590.5 nm (in water) [3]

Molar Extinction Coefficient (ε)
75,800 cm⁻¹M⁻¹ at 590.5 nm

(in water)
[3]

Fluorescence Emission

Maximum

~630 nm (in glycerol, excited

at 550 nm)
[4]

Fluorescence Quantum Yield

(ΦF)
0.019 (in glycerol) [4][5]

Binding Affinity (DNA)

Apparent Association Constant

(Ka) for Crystal Violet with Calf

Thymus DNA: 1.5 x 10⁵ M⁻¹

[6]

Binding Affinity (RNA)

Data not readily available.

Expected to bind due to the

polyanionic nature of RNA.

[7]

Note: The binding affinity of Neutral Violet to nucleic acids is influenced by ionic strength, with

a strong ionic component to the interaction.[6] The fluorescence quantum yield is low in

aqueous solutions but increases in more viscous environments.[4][5]

Mechanism of Staining
Neutral Violet, as a cationic dye, operates on the principle of electrostatic attraction. At

physiological pH, the dye carries a net positive charge, which draws it to negatively charged
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molecules and compartments within the cell.
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Seed and Culture Cells

Wash with PBS

Fix Cells

Stain with 0.1% Crystal Violet

Wash to Remove Excess Stain

Solubilize Stain

Measure Absorbance (570-590 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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